1-(3,4-dimethylphenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]urea
• InChI: InChI=1S/C18H21FN4O3S/c1-12-4-6-15(10-13(12)2)21-18(24)20-8-9-23-17-11-14(19)5-7-16(17)22(3)27(23,25)26/h4-7,10-11H,8-9H2,1-3H3,(H2,20,21,24)
• InChI Key: JGLKJJLQKAJLSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCCN2C3=C(C=CC(=C3)F)N(S2(=O)=O)C)C
• Molecular Formula: C18H21FN4O3S
• Molecular Weight: 392.4 g/mol
• CAS No.: 2034593-98-9

Description

1-(3,4-dimethylphenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H21FN4O3S and its molecular weight is 392.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Thiadiazole Derivatives

Research has been conducted on the synthesis of novel thiadiazole derivatives, demonstrating their utility in various biological activities. For example, a study on the synthesis and biological activity of N-{5-[1-(o-chlorophenoxy)ethyl]1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas revealed these compounds exhibit promising activity as plant growth regulators, suggesting potential agricultural applications (Song Xin-jian et al., 2006). Similarly, the synthesis, structure, and biological activity of novel 4,5‐disubstituted thiazolyl urea derivatives showed some possessing significant antitumor activities, highlighting their potential in cancer research (S. Ling et al., 2008).

Antioxidant and Antibacterial Properties

The preparation and characterization of coumarin substituted heterocyclic compound demonstrated high antioxidant activities, comparable to vitamin C in some assays. This indicates the potential of such compounds in oxidative stress-related disease treatment and in food industry as preservatives (Afnan E. Abd-Almonuim et al., 2020). Furthermore, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety indicated high antibacterial activities, suggesting their use in developing new antibiotics or disinfectants (M. E. Azab et al., 2013).

Chemical Synthesis and Material Science Applications

The facile and efficient synthesis of novel 1,2,3-thiadiazole derivatives using microwave irradiation highlighted the advancements in chemical synthesis techniques, offering environmentally friendly and efficient pathways for producing such compounds. This has implications for pharmaceutical manufacturing and material science (Zhi‐Wen Zhai et al., 2015).